Cas no 2369-88-2 (Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with an amine functional group at the 7-position and a methyl substituent at the 5-position. This structure imparts significant versatility in pharmaceutical and agrochemical applications, serving as a key intermediate or scaffold in the synthesis of biologically active molecules. Its rigid bicyclic framework enhances binding affinity and selectivity in target interactions, making it valuable for drug discovery. The amine group offers a reactive site for further derivatization, enabling structural diversification. High purity and consistent quality ensure reliability in research and industrial processes. Suitable for use in medicinal chemistry and material science.
Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- structure
2369-88-2 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-
CAS No:2369-88-2
MF:C7H8N4
MW:148.16522026062
MDL:MFCD01693055
CID:250872
PubChem ID:24844388
Update Time:2025-11-02

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-
    • 5-Methylpyrazolo[1,5-a]pyrimidin-7-amine
    • 5-Methyl-7-amino-pyrazolo<1,5-a>pyrimidin
    • 7-Amino-5-methyl-pyrazolo<1,5-a>pyrimidin
    • AKOS006277922
    • CAA36988
    • 2369-88-2
    • 5-methylpyrazolo[1,5-a]pyrimidin-7-ylamine
    • E83301
    • Pyrazolo[1,5-a]pyrimidin-7-amine, 5-methyl-
    • FT-0721933
    • SCHEMBL4431791
    • MFCD01693055
    • Z1198157794
    • DTXSID40647695
    • EN300-395936
    • MDL: MFCD01693055
    • Inchi: 1S/C7H8N4/c1-5-4-6(8)11-7(10-5)2-3-9-11/h2-4H,8H2,1H3
    • InChI Key: MCNGFYXMIRHJEO-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C)=NC1=CC=N2)N

Computed Properties

  • Exact Mass: 148.07500
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.21000
  • LogP: 1.20110

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM271367-1g
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 97%
1g
$673 2024-07-28
abcr
AB555101-100 mg
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine; .
2369-88-2
100MG
€343.30 2022-03-01
abcr
AB555101-250 mg
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine; .
2369-88-2
250MG
€454.70 2022-03-01
abcr
AB555101-500 mg
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine; .
2369-88-2
500MG
€589.80 2022-03-01
abcr
AB555101-1 g
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine; .
2369-88-2
1g
€787.20 2022-03-01
Chemenu
CM271367-1g
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 97%
1g
$636 2021-08-18
Chemenu
CM271367-5g
5-Methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 97%
5g
$1590 2021-08-18
Enamine
EN300-395936-0.05g
5-methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 95%
0.05g
$101.0 2023-05-03
Enamine
EN300-395936-0.1g
5-methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 95%
0.1g
$152.0 2023-05-03
Enamine
EN300-395936-0.25g
5-methylpyrazolo[1,5-a]pyrimidin-7-amine
2369-88-2 95%
0.25g
$216.0 2023-05-03

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- Related Literature

Additional information on Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-

Comprehensive Guide to Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2): Properties, Applications, and Market Insights

Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the 5-methyl substituent enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- is its role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer therapy. Recent studies have explored its efficacy in targeting specific protein kinases, which are often overactive in tumor cells. This aligns with the growing demand for targeted cancer therapies, a hot topic in modern medicine.

In addition to its pharmaceutical applications, Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- is also investigated for its use in agrochemicals. Its unique structure allows it to act as a precursor for herbicides and fungicides, addressing the need for sustainable crop protection solutions. With the global push toward green chemistry, this compound’s eco-friendly potential is a key area of interest.

The synthesis of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- typically involves multi-step reactions, including cyclization and amination processes. Chemists often optimize these steps to improve yield and purity, as high-quality intermediates are critical for downstream applications. Questions like “How to synthesize Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- efficiently?” are frequently searched in academic and industrial circles.

Market trends indicate a rising demand for Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-, driven by its versatility in medicinal chemistry and material science. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. SEO-optimized queries such as “Where to buy Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-” reflect this growing commercial interest.

Safety and handling of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- are also common concerns. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers often search for “MSDS of Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl-” to ensure compliance with safety protocols.

In summary, Pyrazolo[1,5-a]pyrimidin-7-amine,5-methyl- (CAS No. 2369-88-2) is a promising compound with wide-ranging applications in drug development, agrochemicals, and material science. Its unique chemical properties and growing market demand make it a subject of ongoing research and commercial exploration. For those interested in its synthesis, applications, or sourcing, staying updated with the latest scientific literature and market reports is essential.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm